2-amino-4-(4-fluorophenyl)-6-(2-hydroxyethyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(4-fluorophenyl)-6-(2-hydroxyethyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C18H16FN3O3/c1-10-8-14-16(18(24)22(10)6-7-23)15(13(9-20)17(21)25-14)11-2-4-12(19)5-3-11/h2-5,8,15,23H,6-7,21H2,1H3
• InChI Key: ROOSYXFLQXOCHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=C(C=C3)F)C(=O)N1CCO
• Molecular Formula: C18H16FN3O3
• Molecular Weight: 341.3 g/mol
• CAS No.: 884216-13-1

Description

2-amino-4-(4-fluorophenyl)-6-(2-hydroxyethyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C18H16FN3O3 and its molecular weight is 341.342. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound of interest belongs to a class of chemicals that have been studied for their complex structures and potential applications in scientific research. Although the specific compound you've asked about does not have direct matches in available literature, related compounds provide insight into the type of research being conducted. For instance, the synthesis and structural analysis of similar pyranopyridine derivatives have been determined through methods like X-ray crystallography, showcasing the compound's potential in material science and molecular engineering. These studies often focus on the crystalline structures and molecular interactions, which are crucial for understanding the chemical and physical properties of these compounds (Ganapathy et al., 2015).

Chemical Synthesis and Derivative Formation

Research on pyridine and fused pyridine derivatives, including the synthesis of new series and exploring their chemical reactions, has been a significant area of interest. These studies are foundational for developing novel compounds with potential applications in various fields, including pharmaceuticals, materials science, and chemistry. By understanding how these compounds react and form derivatives, researchers can create substances with specific characteristics for targeted uses (Al-Issa, 2012).

Antimicrobial Activity

Some derivatives related to the compound have been synthesized and tested for their antimicrobial properties. These studies are crucial for identifying new potential antimicrobial agents, especially in a time when antibiotic resistance is a growing concern. By assessing the in vitro antimicrobial activity of novel Schiff bases and pyrazolo-pyridine derivatives, researchers aim to contribute to the development of new antimicrobials (Puthran et al., 2019).